(E)-3-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H11ClN2OS2/c1-20-11-7-3-5-9-13(11)23-17(20)19-16(21)15-14(18)10-6-2-4-8-12(10)22-15/h2-9H,1H3
• InChI Key: JPEDKLFEHORIKC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C17H11ClN2OS2
• Molecular Weight: 358.9 g/mol
• CAS No.: 392248-99-6

Description

(E)-3-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H11ClN2OS2 and its molecular weight is 358.86. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Research by (Mohareb et al., 2004) focuses on synthesizing benzo[b]thiophen-2-yl-hydrazonoesters, which are important in the creation of various heterocyclic compounds like pyrazoles and pyrimidines. This highlights the compound's role in expanding the range of available heterocyclic structures for various applications.

Anti-Inflammatory Agents

A study by (Boschelli et al., 1995) discusses the use of benzo[b]thiophene derivatives as anti-inflammatory agents. The derivatives, including the compound , show potential in reducing the adherence of neutrophils to activated endothelial cells, which is a key process in inflammation.

Synthesis of Novel Compounds

(Tang Li-jua, 2015) details the synthesis of a novel compound that involves the cyclization of thioamide with 2-chloroacetoacetate. This research underlines the compound's significance in the development of new chemical entities with potential applications in various fields.

Antibacterial and Antifungal Studies

Research by (Isloor et al., 2010) on benzo[b]thiophene derivatives shows that they have a wide spectrum of pharmacological properties, including antibacterial and antifungal activities. This makes them valuable in the search for new antimicrobial agents.

Synthesis of Polycyclic Heterocyclic Ring Systems

(Jiann-Kuan Luo et al., 2000) discusses the synthesis of novel polycyclic heterocyclic ring systems via photocyclization. The research demonstrates the compound's utility in creating complex molecular structures, which are crucial in drug development and other areas of chemistry.

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole nucleus have been reported to have anti-inflammatory properties and are known to inhibit cyclooxygenase (cox) enzymes . COX enzymes play a crucial role in the conversion of arachidonic acid into prostaglandins, which are lipid compounds involved in inflammation .

Mode of Action

This inhibition could lead to a decrease in the production of prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway by inhibiting the COX enzymes, leading to a reduction in the production of prostaglandins . Prostaglandins are involved in various physiological processes including inflammation, pain, and fever. Therefore, the inhibition of prostaglandin synthesis could potentially alleviate symptoms associated with these processes.

Pharmacokinetics

These properties are often linked to the physical properties of a compound .